Cas no 2877680-86-7 (N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide
• CAS No: 2877680-86-7
• MF: C₁₅H₂₂ClN₃O
• MW: 295.807682514191
• CID: 5330586
• Update Time: 2025-05-20

N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-pyridinyl)-N-(1,1-dimethylethyl)-3-piperidinecarboxamide
• N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide

• Inchi： 1S/C15H22ClN3O/c1-15(2,3)18-14(20)11-5-4-8-19(10-11)13-6-7-17-9-12(13)16/h6-7,9,11H,4-5,8,10H2,1-3H3,(H,18,20)
• InChI Key： PMIGUZBBCPTTPW-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2Cl)CCCC(C(NC(C)(C)C)=O)C1

Experimental Properties

• Density: 1.153±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.4±45.0 °C(Predicted)
• pka: 15.73±0.20(Predicted)

Additional information on N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide

Comprehensive Overview of N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide (CAS No. 2877680-86-7)

N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide, with the CAS number 2877680-86-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both a chloropyridinyl and a tert-butyl carboxamide moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications due to its unique structural features and reactivity.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and crop protection agents. The compound N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide is no exception, as its structural framework aligns with the design principles of modern small-molecule inhibitors and receptor modulators. Its CAS number 2877680-86-7 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide?" The synthesis typically involves multi-step organic reactions, including amide coupling, nucleophilic substitution, and catalytic hydrogenation. These methods are optimized to achieve high yields and purity, which are essential for downstream applications. Additionally, the compound's physicochemical properties, such as solubility and stability, are often investigated to ensure compatibility with various formulations.

The agrochemical industry has also shown interest in N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide due to its potential as a pest control agent. The chloropyridinyl group is a common motif in insecticides, and its incorporation into this compound suggests possible activity against agricultural pests. Researchers are exploring its efficacy and environmental impact, addressing growing concerns about sustainable farming practices and reduced chemical residues in food products.

Another hot topic in the scientific community is the compound's role in medicinal chemistry. With the rise of personalized medicine and targeted therapies, piperidine derivatives like N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide are being evaluated for their ability to interact with specific biological targets. For instance, its carboxamide functionality may enable hydrogen bonding with protein residues, making it a candidate for enzyme inhibition or receptor binding studies.

From a regulatory perspective, the compound's CAS number 2877680-86-7 ensures traceability and compliance with global chemical inventories. This is particularly important for companies engaged in international trade and intellectual property protection. As the chemical industry moves toward greater transparency, accurate identification of compounds like N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide becomes indispensable for safety assessments and environmental monitoring.

In conclusion, N-tert-butyl-1-(3-chloropyridin-4-yl)piperidine-3-carboxamide (CAS No. 2877680-86-7) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it a subject of ongoing research, particularly in the context of drug discovery and sustainable agriculture. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in these fields.